(E)-N-(7-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)-3-[2-piperidin-1-yl-6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide
(E)-N-(7-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)-3-[2-piperidin-1-yl-6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide
AMG-0347 has analgesic effects of a recently developed transient receptor potential vanilloid 1 (TRPV1) antagonist. The effect of either AMG0347 or morphine was tested for its effects on guarding pain score, heat withdrawal latency, and mechanical withdrawal threshold.
Brand Name:
Vulcanchem
CAS No.:
946615-43-6
VCID:
VC0518397
InChI:
InChI=1S/C24H26F3N3O2/c25-24(26,27)21-11-8-17(23(29-21)30-13-2-1-3-14-30)9-12-22(32)28-20-6-4-5-16-7-10-18(31)15-19(16)20/h4-6,8-9,11-12,18,31H,1-3,7,10,13-15H2,(H,28,32)/b12-9+
SMILES:
C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)C=CC(=O)NC3=CC=CC4=C3CC(CC4)O
Molecular Formula:
C24H26F3N3O2
Molecular Weight:
445.5 g/mol
(E)-N-(7-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)-3-[2-piperidin-1-yl-6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide
CAS No.: 946615-43-6
Inhibitors
VCID: VC0518397
Molecular Formula: C24H26F3N3O2
Molecular Weight: 445.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 946615-43-6 |
---|---|
Product Name | (E)-N-(7-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)-3-[2-piperidin-1-yl-6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide |
Molecular Formula | C24H26F3N3O2 |
Molecular Weight | 445.5 g/mol |
IUPAC Name | (E)-N-(7-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)-3-[2-piperidin-1-yl-6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide |
Standard InChI | InChI=1S/C24H26F3N3O2/c25-24(26,27)21-11-8-17(23(29-21)30-13-2-1-3-14-30)9-12-22(32)28-20-6-4-5-16-7-10-18(31)15-19(16)20/h4-6,8-9,11-12,18,31H,1-3,7,10,13-15H2,(H,28,32)/b12-9+ |
Standard InChIKey | YCDWBIUKUBHSKQ-FMIVXFBMSA-N |
Isomeric SMILES | C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)/C=C/C(=O)NC3=CC=CC4=C3CC(CC4)O |
SMILES | C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)C=CC(=O)NC3=CC=CC4=C3CC(CC4)O |
Canonical SMILES | C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)C=CC(=O)NC3=CC=CC4=C3CC(CC4)O |
Appearance | Solid powder |
Description | AMG-0347 has analgesic effects of a recently developed transient receptor potential vanilloid 1 (TRPV1) antagonist. The effect of either AMG0347 or morphine was tested for its effects on guarding pain score, heat withdrawal latency, and mechanical withdrawal threshold. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AMG 0347 AMG-0347 AMG0347 N-(7-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)-3-(2-(piperidin-1-yl)-6-(trifluoromethyl)pyridin-3-yl)acrylamide |
Reference | 1: Garami A, Pakai E, Oliveira DL, Steiner AA, Wanner SP, Almeida MC, Lesnikov VA, Gavva NR, Romanovsky AA. Thermoregulatory phenotype of the Trpv1 knockout mouse: thermoeffector dysbalance with hyperkinesis. J Neurosci. 2011 Feb 2;31(5):1721-33. doi: 10.1523/JNEUROSCI.4671-10.2011. PubMed PMID: 21289181; PubMed Central PMCID: PMC3430466. 2: Wu C, Gavva NR, Brennan TJ. Effect of AMG0347, a transient receptor potential type V1 receptor antagonist, and morphine on pain behavior after plantar incision. Anesthesiology. 2008 Jun;108(6):1100-8. doi: 10.1097/ALN.0b013e31817302b3. PubMed PMID: 18497612. 3: Montell C, Caterina MJ. Thermoregulation: channels that are cool to the core. Curr Biol. 2007 Oct 23;17(20):R885-7. Review. PubMed PMID: 17956748. 4: Steiner AA, Turek VF, Almeida MC, Burmeister JJ, Oliveira DL, Roberts JL, Bannon AW, Norman MH, Louis JC, Treanor JJ, Gavva NR, Romanovsky AA. Nonthermal activation of transient receptor potential vanilloid-1 channels in abdominal viscera tonically inhibits autonomic cold-defense effectors. J Neurosci. 2007 Jul 11;27(28):7459-68. PubMed PMID: 17626206. |
PubChem Compound | 11561366 |
Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume